Cas no 2227701-20-2 (rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine
• CAS No: 2227701-20-2
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 5922069
• PubChem ID: 165978019
• Update Time: 2025-10-31

rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine
• EN300-1922161
• 2227701-20-2

• Inchi： 1S/C9H9BrN2O2/c10-7-2-1-5(6-4-8(6)11)3-9(7)12(13)14/h1-3,6,8H,4,11H2/t6-,8+/m0/s1
• InChI Key： SDTZDINYPTYZQT-POYBYMJQSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine

Rac-(1R,2S)-2-(4-Bromo-3-Nitrophenyl)cyclopropan-1-Amine: A Comprehensive Overview

Rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine, with the CAS number 2227701-20-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique cyclopropane ring structure and the presence of a nitro group on the aromatic ring, which contributes to its intriguing chemical properties. The molecule's stereochemistry, specifically the (1R,2S) configuration, plays a crucial role in its biological activity and potential applications.

The synthesis of rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine involves a multi-step process that combines principles from both organic synthesis and stereochemistry. Researchers have employed various methodologies to achieve high enantiomeric excess in the product, which is essential for its use in chiral environments. Recent advancements in asymmetric catalysis have significantly improved the efficiency and scalability of this synthesis, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. For instance, recent studies have highlighted its potential as a lead compound in anti-cancer drug discovery. The nitro group on the aromatic ring contributes to its redox properties, which are critical for its activity against certain cancer cell lines.

The physical and chemical properties of rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine are equally fascinating. The cyclopropane ring introduces significant ring strain, which enhances its reactivity in certain chemical transformations. This property has been exploited in various organic reactions, including cycloadditions and electrophilic substitutions. Additionally, the bromine atom on the aromatic ring imparts halogen-related reactivity, making it a versatile building block in synthetic chemistry.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying biodegradation mechanisms under different environmental conditions. These studies have revealed that the compound undergoes hydrolysis under specific pH conditions, leading to the formation of less hazardous byproducts.

In conclusion, rac-(1R,2S)-2-(4-bromo-3-nitrophenyl)cyclopropan-1-amine represents a valuable addition to the arsenal of advanced organic compounds used in modern chemistry and pharmacology. Its unique structure, coupled with its versatile reactivity and potential biological applications, positions it as a key molecule for future research and development.